Cas no 41361-11-9 (salicylaldehyde thiocarbohydrazone)

salicylaldehyde thiocarbohydrazone structure
41361-11-9 structure
Product Name:salicylaldehyde thiocarbohydrazone
CAS No:41361-11-9
MF:C8H10N4OS
MW:210.256199359894
CID:926905
Update Time:2023-11-19

salicylaldehyde thiocarbohydrazone Chemical and Physical Properties

Names and Identifiers

    • salicylaldehyde thiocarbohydrazone
    • SATCH
    • Carbonothioic dihydrazide, ((2-hydroxyphenyl)methylene)-
    • Salicylaldehyde, thiocarbazone
    • LRSQWVZCUZSCNC-BJMVGYQFSA-N
    • STK369959
    • N''-[(E)-(2-Hydroxyphenyl)methylidene]thiocarbonohydrazide
    • N''-[(E)-(2-Hydroxyphenyl)methylidene]thiocarbonohydrazide #
    • CID 135646935
    • 1-[(2-Hydroxyphenyl)methylene]thiocarbonohydrazide
    • 2-Hydroxybenzaldehyde monothiocarbohydrazone
    • Monosalicylaldehyde thiocarbohydrazone
    • Carbonothioic dihydrazide, 2-[(2-hydroxyphenyl)methylene]-
    • Inchi: 1S/C8H10N4OS/c9-11-8(14)12-10-5-6-3-1-2-4-7(6)13/h1-5,13H,9H2,(H2,11,12,14)/b10-5+
    • InChI Key: LRSQWVZCUZSCNC-BJMVGYQFSA-N
    • SMILES: S=C(NN)N/N=C/C1C=CC=CC=1O

Computed Properties

  • Exact Mass: 210.057532
  • Monoisotopic Mass: 210.057532
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115

Experimental Properties

  • Density: 1.482
  • Melting Point: 218 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 370.9°C at 760 mmHg
  • Flash Point: 178.1°C
  • Refractive Index: 1.779
  • pka: 8.02±0.35(Predicted)

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